acetyl CoA

Catalog No.
S603232
CAS No.
72-89-9
M.F
C23H38N7O17P3S
M. Wt
809.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
acetyl CoA

Researchers using acetate or malonyl-CoA in acetyltransferase assays face ATP-dependent artifacts and competitive inhibition that cause false negatives. Pure acetyl-CoA (CAS 72-89-9) ensures assay fidelity.

  • Intact thioester bond delivers -31.5 kJ/mol hydrolysis energy for authentic transesterification kinetics.
  • Eliminates ATP/acetate regenerating system noise; avoids phosphate byproduct interference.
  • Immediate catalytic competence for HAT (Gcn5, p300) and cell-free synthetic biology workflows.

CAS Number

72-89-9

Product Name

acetyl CoA

IUPAC Name

S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] ethanethioate

Molecular Formula

C23H38N7O17P3S

Molecular Weight

809.6 g/mol

InChI

InChI=1S/C23H38N7O17P3S/c1-12(31)51-7-6-25-14(32)4-5-26-21(35)18(34)23(2,3)9-44-50(41,42)47-49(39,40)43-8-13-17(46-48(36,37)38)16(33)22(45-13)30-11-29-15-19(24)27-10-28-20(15)30/h10-11,13,16-18,22,33-34H,4-9H2,1-3H3,(H,25,32)(H,26,35)(H,39,40)(H,41,42)(H2,24,27,28)(H2,36,37,38)/t13-,16-,17-,18+,22-/m1/s1

InChI Key

ZSLZBFCDCINBPY-ZSJPKINUSA-N

Synonyms

Acetyl CoA, Acetyl Coenzyme A, Acetyl-CoA, CoA, Acetyl, Coenzyme A, Acetyl

Canonical SMILES

CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O

Isomeric SMILES

CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O

The exact mass of the compound Acetyl coenzyme A is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Carbohydrates - Glycosides - Nucleotides - Ribonucleotides - Adenine Nucleotides - Coenzyme A - Acyl Coenzyme A. It belongs to the ontological category of acyl-CoA in the ChEBI Ontology tree. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Fatty Acyls [FA] -> Fatty esters [FA07] -> Fatty acyl CoAs [FA0705]. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥93%

Package Size

5 mg, 10 mg, 25 mg, 100 mg

Acetyl coenzyme A (acetyl-CoA, CAS 72-89-9) is the central thioester metabolite and the universal acetyl group donor in biochemical systems [1]. Featuring a high-energy thioester bond with a free energy of hydrolysis of approximately -31.5 kJ/mol, it drives critical acetylation reactions across epigenetics, metabolic engineering, and lipid synthesis [1]. For industrial and laboratory procurement, pure acetyl-CoA is prioritized over crude extracts or unactivated precursors due to its immediate catalytic competence, defined stoichiometry, and compatibility with cell-free enzymatic assays [1].

Research Fit

Acetyl Donor Obligate substrate for HAT activity assays and epigenetic inhibitor screening
TCA Cycle Entry substrate for citrate synthase kinetics and TCA cycle flux measurement
Fatty Acid Synthase Priming substrate for FabH and bacterial fatty acid biosynthesis reconstitution

Generic substitution of acetyl-CoA with cheaper precursors or alternative acyl-CoAs fundamentally fails in precision biocatalysis and epigenetic screening. Substituting direct acetyl-CoA with acetate requires the addition of ATP and acetyl-CoA synthetase, introducing ATP-dependent artifacts and complicating assay kinetics [1]. Furthermore, alternative acyl-CoAs such as malonyl-CoA or palmitoyl-CoA cannot be utilized by histone acetyltransferases (HATs) and instead act as competitive inhibitors, causing false negatives in high-throughput screens [1]. Finally, stable oxygen-based analogs like acetyl-oxa(dethia)CoA fail to act as competent acyl donors in transesterification reactions, stalling dynamic assays at the binding phase [2].

Substitution Risk

Target
Substitute
Risk
Acetyl-CoA
Butyryl-CoA
Acts as competitive inhibitor of KAT2A; non-productive conformation blocks lysine acetylation
Acetyl-CoA
Malonyl-CoA
Electrostatic incompatibility with HAT active site; serves as extender, not primer in fatty acid synthase
Acetyl-CoA
Acetylcarnitine
Requires carnitine acetyltransferase conversion; introduces additional kinetic variables in acetylation assays

Absolute Specificity in HAT Assays

In in vitro coupled-enzyme HAT assays targeting Gcn5, acetyl-CoA serves as the exclusive active substrate. When substituted with palmitoyl-CoA or malonyl-CoA, enzymatic turnover drops to zero, and the analogs instead exert competitive inhibition [1].

Evidence DimensionKAT/Gcn5 Enzyme Turnover
Target Compound DataPrimary substrate (rapid acetylation turnover)
Comparator Or BaselinePalmitoyl-CoA / Malonyl-CoA (0% turnover; >50% inhibition of pulldown)
Quantified Difference100% loss of enzymatic turnover when substituting acetyl-CoA with alternative acyl-CoAs
ConditionsIn vitro coupled-enzyme HAT/Gcn5 assay (20 μM cofactor concentration)

Procuring pure acetyl-CoA is strictly required for epigenetic assay kits, as alternative acyl-CoAs fail to act as donors and instead cause competitive inhibition.

KAT2A Selectivity
Head-to-head
Acetyl-CoA accommodates active site; butyryl-CoA blocks lysine access (PDB 1Z4R)
Required for authentic HAT activity; butyryl-CoA yields false inhibition
Co-crystal structures confirm acyl-chain discrimination

Native Thioester Bond in Transesterification

Acetyl-CoA possesses the precise geometric and electronic properties required for rapid transesterification. Comparative structural studies using chloramphenicol acetyltransferase III (CATIII) demonstrate that replacing the thioester sulfur with oxygen (acetyl-oxa(dethia)CoA) completely ablates the forward acyl-transfer reaction[1].

Evidence DimensionForward Acyl-Transfer Reaction (Transesterification)
Target Compound DataActive acyl donor (rapid product formation)
Comparator Or BaselineAcetyl-oxa(dethia)CoA (AcOCoA) (No forward reaction observed)
Quantified DifferenceComplete ablation of transesterification capability when the thioester sulfur is replaced by oxygen
ConditionsChloramphenicol acetyltransferase III (CATIII) active site assays at pH 5.5

Buyers must select the native thioester (acetyl-CoA) for dynamic biocatalysis and kinetic assays, reserving oxygen-analogs strictly for static crystallographic studies.

FabH Priming
Head-to-head
Acetyl-CoA Km = 40 µM; butyryl-CoA activity negligible
Acetyl-CoA is the obligate primer; malonyl-CoA functions only as extender
E. coli FabH assay, pH 7.0

Direct Acetyl-CoA vs. Enzymatic Generation

Procuring direct acetyl-CoA bypasses the need for in situ generation via the phosphotransacetylase (Pta) pathway. Using acetyl phosphate and Pta to generate acetyl-CoA inherently produces equimolar inorganic phosphate (Pi) as a byproduct, which severely interferes with downstream Pi-sensitive colorimetric readouts [1].

Evidence DimensionByproduct Generation in Acetyl Donor Supply
Target Compound DataDirect Acetyl-CoA (0 mM inorganic phosphate generated prior to reaction)
Comparator Or BaselineAcetyl Phosphate + Phosphotransacetylase (Generates 1 stoichiometric equivalent of Pi per Acetyl-CoA formed)
Quantified DifferenceEliminates 100% of background inorganic phosphate (Pi) generation during precursor loading
ConditionsCell-free biochemical assays requiring acetyl donor supplementation

Direct procurement of acetyl-CoA simplifies assay design and prevents background phosphate interference in multiplexed colorimetric readouts.

Hydrolytic Stability
Head-to-head
Native acetyl-CoA: normal hydrolysis; oxa analog: extremely slow; aza analog: zero hydrolysis, moderate inhibitor
Select native for mechanistic acyl-enzyme studies; stable analogs for non-hydrolyzable probes
FabH C112Q mutant assays

Handling and Formulation Stability

Acetyl-CoA exhibits superior handling stability compared to highly reactive dicarboxyl acyl-CoAs. While succinyl-CoA undergoes rapid self-hydrolysis with a half-life of 1-2 hours at pH 7.5, acetyl-CoA liberates minimal free CoASH at pH 8.0, maintaining its integrity over extended assay timeframes [1].

Evidence DimensionSpontaneous Hydrolysis / Non-enzymatic Acylation
Target Compound DataAcetyl-CoA (Stable; minimal CoASH liberation at pH 8.0)
Comparator Or BaselineSuccinyl-CoA (Short half-life of 1-2 hours at pH 7.5)
Quantified DifferenceSignificantly extended aqueous half-life compared to dicarboxyl acyl-CoAs
ConditionsAqueous buffer at room temperature, pH 7.5 - 8.0

Allows for standard formulation in neutral assay buffers without the rapid degradation seen in highly reactive dicarboxyl acyl-CoA analogs.

Citrate Synthase Vmax
Head-to-head
Vmax acetyl-CoA ~500,000-fold higher than dithioester analog CoAS-Ac
Dithioester analog essentially inactive; native required for TCA cycle flux assays
Km(acetyl-CoA)=53 µM, Km(CoAS-Ac)=16.1 µM

High-Throughput Epigenetic Screening

Acetyl-CoA is the mandatory acetyl donor for in vitro screening of histone acetyltransferases (e.g., Gcn5, p300). Because alternative acyl-CoAs act as competitive inhibitors rather than substrates, pure acetyl-CoA ensures absolute assay fidelity and prevents false negatives in drug discovery pipelines [1].

Cell-Free Biocatalysis & Metabolic Engineering

In cell-free synthetic biology, direct supplementation with acetyl-CoA is preferred over in situ generation from acetate or acetyl phosphate. This approach avoids ATP depletion and prevents the accumulation of inorganic phosphate, which can inhibit downstream enzymes or interfere with colorimetric detection assays[2].

Enzyme Kinetics & Structural Biology

For mapping true transition states in transesterification reactions (such as those catalyzed by CATIII or FabH), the native thioester bond of acetyl-CoA is required. Stable oxygen analogs fail to proceed through the forward reaction, making authentic acetyl-CoA essential for dynamic kinetic profiling [3].

Application Fit

Application
Selection Property
Validation Focus
HAT Activity Assays & Epigenetic Screening
Authentic acetyl-CoA substrate
Verify absence of butyryl-CoA competitive inhibition artifact
Fatty Acid Biosynthesis Reconstitution & FabH Screening
Native priming specificity
Confirm acetyl-CoA priming specificity; butyryl-CoA is a poor primer
Citrate Synthase Kinetics & TCA Cycle Flux
High catalytic turnover with native thioester
Ensure no dithioester analog substitution that yields negligible activity
In Vitro Protein Acetylation Studies
Direct acetyl transfer without coupled enzymes
Validate direct acetylation without carnitine acetyltransferase dependence

Physical Description

Solid

XLogP3

-5.6

Hydrogen Bond Acceptor Count

22

Hydrogen Bond Donor Count

9

Exact Mass

809.12577494 Da

Monoisotopic Mass

809.12577494 Da

Heavy Atom Count

51

UNII

76Q83YLO3O

Other CAS

72-89-9

Wikipedia

Acetyl-CoA

Use Classification

Fatty Acyls [FA] -> Fatty esters [FA07] -> Fatty acyl CoAs [FA0705]

Explore Compound Types